Cas no 54680-83-0 (2-(Allylthio)propanoic acid)

• Product Name: 2-(Allylthio)propanoic acid
• CAS No: 54680-83-0
• MF: C₆H₁₀O₂S
• MW: 146.207400798798
• MDL: MFCD09864508
• CID: 1070422
• PubChem ID: 12631134
• Update Time: 2025-07-02

2-(Allylthio)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Allylthio)propanoic acid
• 2-prop-2-enylsulfanylpropanoic acid
• 1-(allylthio)propanoic acid
• 2-(prop-2-en-1-ylsulfanyl)propanoic acid
• 2-allylthiolactic acid
• DTXSID60505006
• SCHEMBL5526590
• STK503095
• MFCD09864508
• ALBB-004311
• 2-[(Prop-2-en-1-yl)sulfanyl]propanoic acid
• 54680-83-0
• AKOS000185853
• AKOS016345368
• LS-01613
• 2-(allylthio)propanoicacid

• MDL： MFCD09864508
• Inchi： 1S/C6H10O2S/c1-3-4-9-5(2)6(7)8/h3,5H,1,4H2,2H3,(H,7,8)
• InChI Key： ZDJCWQSKOWVJHU-UHFFFAOYSA-N
• SMILES： S(CC=C)C(C(=O)O)C

Computed Properties

• Exact Mass: 146.04000
• Monoisotopic Mass: 146.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 243.7±23.0 °C at 760 mmHg
• Flash Point: 101.2±22.6 °C
• Refractive Index: 1.506
• PSA: 62.60000
• LogP: 1.37870
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(Allylthio)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds Allyl sulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds

Additional information on 2-(Allylthio)propanoic acid

Recent Advances in the Study of 2-(Allylthio)propanoic acid (CAS: 54680-83-0) in Chemical Biology and Pharmaceutical Research

2-(Allylthio)propanoic acid (CAS: 54680-83-0) is a sulfur-containing organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its allylthio and propanoic acid functional groups, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its role as a building block in synthetic chemistry, its potential as a therapeutic agent, and its utility in drug discovery and development.

One of the key areas of research involving 2-(Allylthio)propanoic acid is its use as a precursor in the synthesis of more complex molecules. The compound's reactive allylthio group allows for facile modification, making it a versatile intermediate in organic synthesis. Recent publications have highlighted its use in the preparation of thioether-containing compounds, which are of interest due to their diverse biological activities. For instance, a 2023 study demonstrated the efficient coupling of 2-(Allylthio)propanoic acid with various nucleophiles to yield novel derivatives with enhanced pharmacological properties.

In the realm of drug discovery, 2-(Allylthio)propanoic acid has been investigated for its potential as a scaffold for designing new therapeutic agents. Its structural features, including the sulfur atom and carboxylic acid group, make it a promising candidate for targeting enzymes and receptors involved in various disease pathways. A recent study published in the Journal of Medicinal Chemistry explored the compound's inhibitory effects on specific enzymes implicated in inflammatory diseases, revealing promising in vitro activity. These findings suggest that further optimization of 2-(Allylthio)propanoic acid derivatives could lead to the development of novel anti-inflammatory drugs.

Another significant area of research is the compound's role in chemical biology, particularly in the study of protein modifications and signaling pathways. The allylthio group of 2-(Allylthio)propanoic acid can participate in thiol-ene reactions, enabling its use as a tool for labeling and modifying biomolecules. A 2022 study utilized this property to develop a new method for site-specific protein modification, demonstrating the compound's utility in probing biological systems. Such applications underscore the potential of 2-(Allylthio)propanoic acid as a valuable tool in chemical biology research.

Despite these advancements, challenges remain in the practical application of 2-(Allylthio)propanoic acid. Issues such as stability, bioavailability, and selectivity need to be addressed to fully realize its potential in pharmaceutical development. Recent efforts have focused on optimizing the compound's physicochemical properties through structural modifications. For example, a 2023 study reported the synthesis of stabilized analogs with improved pharmacokinetic profiles, paving the way for further preclinical evaluation.

In conclusion, 2-(Allylthio)propanoic acid (CAS: 54680-83-0) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have highlighted its versatility as a synthetic intermediate, its potential as a therapeutic scaffold, and its utility in probing biological systems. Continued research efforts aimed at addressing current limitations and exploring new applications will be crucial for unlocking the full potential of this compound in the years to come.